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Compound of Interest

Compound Name: Kdm2B-IN-4

Cat. No.: B10855400 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel chemical compounds like Kdm2B-IN-4. This

potent histone demethylase inhibitor requires careful handling to minimize exposure and

ensure the integrity of your research. This guide provides essential safety and logistical

information, including detailed operational and disposal plans, to foster a secure and efficient

laboratory environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of Kdm2B-IN-4 is the first

step in safe handling. While specific quantitative data for some parameters are not readily

available, the following table summarizes key information.
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Property Value Reference

Chemical Formula C₂₄H₂₈N₂O₂ [1]

Molecular Weight 376.49 g/mol [1]

Appearance Solid powder [2]

Purity ≥98% MedChemExpress

Solubility Soluble in DMSO MedChemExpress

Storage Temperature (Powder) -20°C [1]

Storage Temperature (in

Solvent)
-80°C [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Kdm2B-IN-4 is classified with acute oral toxicity (Category 4) and is very toxic to aquatic life

with long-lasting effects.[1] Therefore, stringent adherence to safety protocols and the use of

appropriate Personal Protective Equipment (PPE) are mandatory.
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Hazard GHS Classification
Required Personal
Protective Equipment
(PPE)

Acute Oral Toxicity Category 4

Hand Protection: Chemical-

resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for

tears or punctures before and

after use. Body Protection:

Laboratory coat worn

buttoned. Eye Protection:

Safety glasses with side

shields or chemical splash

goggles.

Aquatic Toxicity
Acute Category 1, Chronic

Category 1

All PPE listed above. Prevent

release to the environment.

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or aerosols.[1] An accessible safety shower and eyewash station are

essential when handling this compound.[1]

Safe Handling and Experimental Workflow
A systematic approach to handling Kdm2B-IN-4, from preparation to disposal, is critical. The

following experimental workflow provides a step-by-step guide to minimize risk.

Safe Handling Workflow for Kdm2B-IN-4

Preparation Experimentation Cleanup & Disposal
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Caption: Step-by-step workflow for the safe handling of Kdm2B-IN-4.

Experimental Protocols
1. Preparation of Stock Solutions:

Before handling, ensure all required PPE is correctly worn.

Conduct all weighing and dissolution procedures within a certified chemical fume hood to

prevent inhalation of the powder.

Use a calibrated analytical balance to weigh the desired amount of Kdm2B-IN-4.

Add the appropriate solvent (e.g., DMSO) to the powder in a clearly labeled container.

Ensure the container is securely capped and mix thoroughly until the compound is fully

dissolved.

2. First Aid Measures:

If swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[1]

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move person into fresh air and keep comfortable for breathing.

Disposal Plan
Proper disposal of Kdm2B-IN-4 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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All disposable materials that have come into contact with Kdm2B-IN-4, including pipette tips,

gloves, and empty containers, should be collected in a dedicated, clearly labeled hazardous

waste container.

Unused solutions of Kdm2B-IN-4 should also be collected in a labeled hazardous waste

container. Do not mix with other chemical waste unless compatibility is confirmed.

2. Disposal Procedure:

Dispose of all hazardous waste containing Kdm2B-IN-4 through your institution's

environmental health and safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

Never pour Kdm2B-IN-4 solutions down the drain.[1]

By adhering to these safety protocols and operational plans, researchers can confidently work

with Kdm2B-IN-4 while minimizing risks to themselves and the environment, thereby fostering

a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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